Cas no 135024-45-2 (Gramilaurone)

• Product name: Gramilaurone
• CAS No: 135024-45-2
• MF: C₁₅H₂₂O₇
• MW: 314.330985546112
• CID: 2064804
• PubChem ID: 21636609

Gramilaurone Chemical and Physical Properties

Names and Identifiers

• Gramilaurone
• 4,12,13-trihydroxy-9-(hydroxymethyl)-6,10-dimethyl-3,14-dioxatetracyclo[6.5.1.01,10.04,9]tetradecan-5-one
• (1S,4S,6R,8S,9R,10S,12R,13S)-4,12,13-trihydroxy-9-(hydroxymethyl)-6,10-dimethyl-3,14-dioxatetracyclo(6.5.1.01,10.04,9)tetradecan-5-one
• 135024-45-2
• (1S,4S,6R,8S,9R,10S,12R,13S)-4,12,13-trihydroxy-9-(hydroxymethyl)-6,10-dimethyl-3,14-dioxatetracyclo[6.5.1.01,10.04,9]tetradecan-5-one
• UNII-YD09ISR8G9
• 4,12,13-trihydroxy-9-(hydroxymethyl)-6,10-dimethyl-3,14-dioxatetracyclo(6.5.1.01,10.04,9)tetradecan-5-one
• 4H-3a,9-Epoxycyclopenta(C)(1)benzopyran-6(5ah)-one, octahydro-2,3,5a-trihydroxy-9a-(hydroxymethyl)-7,9b-dimethyl-, (2R,3S,3aS,5aS,7R,9S,9aR,9bS)-
• YD09ISR8G9

• Inchi： InChI=1S/C15H22O7/c1-7-3-9-13(5-16)12(2)4-8(17)11(19)14(12,22-9)6-21-15(13,20)10(7)18/h7-9,11,16-17,19-20H,3-6H2,1-2H3
• InChI Key： TYSOJSRFFIKNBS-UHFFFAOYSA-N
• SMILES： CC1CC2OC34COC(O)(C1=O)C2(CO)C3(C)CC(O)C4O

Computed Properties

• Exact Mass: 314.13655304Da
• Monoisotopic Mass: 314.13655304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,4-dioxepanes